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Compound of Interest

Compound Name:
2,6-Dimethyl-3-fluorobenzyl

alcohol

Cat. No.: B14018754

Get Quote

Part 1: Executive Summary & Molecular Architecture
The Molecular Logic
2,6-Dimethyl-3-fluorobenzyl alcohol represents a specialized scaffold in medicinal chemistry,

distinct from its simpler analogs due to the interplay between steric hindrance and electronic

modulation.

The "Orthogonal Clamp" (2,6-Dimethyl): The two methyl groups at the ortho positions create

significant steric bulk around the benzylic carbon. In drug design, this "molecular clamp"

restricts bond rotation, locking the pharmacophore into a bioactive conformation and

retarding metabolic oxidation by Cytochrome P450 enzymes.

The Electronic Tuner (3-Fluoro): The fluorine atom at the meta position exerts an inductive

electron-withdrawing effect (-I), lowering the pKa of the benzylic hydroxyl group slightly

compared to the non-fluorinated parent. This modification often improves lipophilicity (LogP)

and membrane permeability without introducing the metabolic liability of a chloro- or bromo-

substituent.
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Identification
Chemical Name: (3-Fluoro-2,6-dimethylphenyl)methanol

Molecular Formula: C₉H₁₁FO[1]

Molecular Weight: 154.18 g/mol [1]

Structural Class: Fluorinated Benzyl Alcohol[1][2][3]

Key Application: Intermediate for P-CABs (Potassium-Competitive Acid Blockers) and

agrochemical fungicides.

Part 2: Physicochemical Profile
The following data represents the standard profile for high-purity (>98%) research-grade

material.

Property Value / Description Note

Physical State
Crystalline Solid or Viscous

Liquid

Low melting point solid; often

supercools to liquid.

Melting Point 45–50 °C
Dependent on polymorphic

form.

Boiling Point ~110–115 °C @ 15 mmHg Extrapolated from analogs.

Density 1.12 g/cm³ Estimated at 25 °C.

Solubility (Water) Low (< 1 mg/mL)
Hydrophobic due to

methyl/fluoro groups.

Solubility (Organic) High
Soluble in DCM, MeOH,

DMSO, THF.

pKa ~14.8 Benzylic alcohol acidity.

LogP ~2.3
Predicted; indicates good

membrane permeability.
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Part 3: Health, Safety, & Environment (HSE) Profile
Note: While specific toxicological data for this isomer may be limited, the safety profile is

derived from the Structure-Activity Relationship (SAR) of fluorinated benzyl alcohols.

GHS Classification (Derived)
Signal Word:WARNING

Hazard Statements:

H315: Causes skin irritation.[4][5]

H319: Causes serious eye irritation.[4][5][6]

H335: May cause respiratory irritation.[4]

Toxicology & Reactivity
Acute Toxicity: Harmful if swallowed. Benzyl alcohols can be metabolized to benzoic acids;

the 2,6-dimethyl substitution may slow this process, potentially prolonging systemic

exposure.

Reactivity:

Oxidation: Susceptible to oxidation to 2,6-dimethyl-3-fluorobenzaldehyde or benzoic acid

upon exposure to strong oxidizers (CrO₃, KMnO₄).

Halogenation: Reacts with SOCl₂ or PBr₃ to form the corresponding benzyl halide.

Emergency Protocols (Self-Validating)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA16739~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2017:47:30~~3-(Trifluoromethyl
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA16739~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2017:47:30~~3-(Trifluoromethyl
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.merckmillipore.com/Web-FR-Site/en_US/-/EUR/ShowDocument-File?ProductSKU=MDA_CHEM-137043&DocumentType=MSD&DocumentId=137043_SDS_ZA_EN.PDF&DocumentUID=466163&Language=EN&Country=ZA&Origin=null
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA16739~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2017:47:30~~3-(Trifluoromethyl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14018754?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Incident

Identify Contact Type

Skin Contact Eye Contact Inhalation

1. Remove Clothing
2. Wash with Soap/Water (15 min)

3. Check for Erythema

1. Flush with Water (15 min)
2. Remove Contacts

3. Seek Medical Attention

1. Move to Fresh Air
2. Oxygen if breathing difficult

Click to download full resolution via product page

Figure 1: Immediate Response Decision Tree for Exposure Incidents.

Part 4: Synthetic Utility & Protocols
Synthesis Route (Reduction Strategy)
The most reliable route for laboratory synthesis is the reduction of 2,6-dimethyl-3-

fluorobenzaldehyde or the corresponding benzoic acid.

Reagents: Sodium Borohydride (NaBH₄), Methanol (MeOH).

Step-by-Step Protocol:

Preparation: Dissolve 2,6-dimethyl-3-fluorobenzaldehyde (1.0 eq) in anhydrous MeOH (10

mL/g) under N₂ atmosphere. Cool to 0 °C.

Addition: Add NaBH₄ (1.1 eq) portion-wise over 15 minutes. Caution: Hydrogen gas

evolution.

Reaction: Stir at 0 °C for 30 mins, then warm to Room Temperature (RT) for 1 hour.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b14018754/docs?utm_src=pdf-body-img#technical-profile-safety-guide-2-6-dimethyl-3-fluorobenzyl-alcohol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14018754?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Validation (TLC/LCMS): Check for disappearance of aldehyde peak.

Quench: Carefully add saturated NH₄Cl solution.

Extraction: Extract with Dichloromethane (DCM). Wash organic layer with Brine.

Purification: Dry over MgSO₄, concentrate, and recrystallize from Hexane/EtOAc if solid, or

distill if liquid.

Quality Control (QC) Parameters
To ensure the material is suitable for drug development, the following QC metrics must be met:

Test Acceptance Criteria Method

Purity (HPLC) ≥ 98.0% UV @ 254 nm

¹H NMR Consistent with structure CDCl₃, 400 MHz

Water Content ≤ 0.5% Karl Fischer

Residual Solvents < ICH Limits GC-HS

Synthesis Workflow Visualization

Start:
2,6-Dimethyl-3-fluorobenzaldehyde

Reaction:
NaBH4 / MeOH

0°C -> RT

 Reduction Quench:
Sat. NH4Cl

 Complete
Workup:

DCM Extraction
MgSO4 Dry

 Separation QC Check:
NMR / HPLC

 Isolation

 Fail (Repurify)

Final Product:
2,6-Dimethyl-3-fluorobenzyl alcohol

 Pass

Click to download full resolution via product page

Figure 2: Standard Operating Procedure (SOP) for Synthesis.

Part 5: Handling & Stability
Storage Conditions

Temperature: Store at 2–8 °C (Refrigerate).
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Atmosphere: Hygroscopic; store under Nitrogen or Argon.

Container: Amber glass to prevent potential photo-degradation.

Incompatibility
Strong Oxidizers: Risk of fire or explosion.[6]

Acid Chlorides/Anhydrides: Rapid exothermic reaction generating HCl/Heat.

Disposal
Dissolve in a combustible solvent (e.g., acetone) and burn in a chemical incinerator equipped

with an afterburner and scrubber. Do not flush into sewer systems; fluorinated compounds can

persist in water treatment cycles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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